2-Methyl-1-(piperidin-3-yl)propan-2-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 2-methyl-1-piperidin-3-ylpropan-2-ol
• InChI: InChI=1S/C9H19NO/c1-9(2,11)6-8-4-3-5-10-7-8/h8,10-11H,3-7H2,1-2H3
• InChI Key: FIKMUGRMUDJWAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1CCCNC1)O

Description

2-Methyl-1-(piperidin-3-yl)propan-2-ol is a tertiary alcohol characterized by a propan-2-ol backbone substituted with a methyl group at position 2 and a piperidin-3-yl group at position 1. Its physicochemical properties, such as solubility and stability, are likely influenced by the piperidine moiety, which may enhance bioavailability compared to non-nitrogenous analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-(piperidin-3-yl)propan-2-ol typically involves the reaction of piperidine with suitable alkylating agents. One common method involves the alkylation of piperidine with 2-chloropropane-1-ol under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-1-(piperidin-3-yl)propan-2-ol may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for optimizing the production process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(piperidin-3-yl)propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for halogenation reactions.

Major Products Formed

Oxidation: Formation of 2-Methyl-1-(piperidin-3-yl)propan-2-one.

Reduction: Formation of 2-Methyl-1-(piperidin-3-yl)propane.

Substitution: Formation of 2-Methyl-1-(piperidin-3-yl)propan-2-chloride or 2-Methyl-1-(piperidin-3-yl)propan-2-amine.

Scientific Research Applications

2-Methyl-1-(piperidin-3-yl)propan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a building block for the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(piperidin-3-yl)propan-2-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group and the piperidine ring play crucial roles in its binding to enzymes and receptors. The compound may act as an inhibitor or activator of certain enzymes, thereby modulating biochemical pathways and cellular functions.

Comparison with Similar Compounds

2-Methyl-1-(phenylthio)propan-2-ol

• Structure : Features a phenylthio (-SPh) group instead of piperidin-3-yl.
• Properties : NMR data (1H: δ 1.30 ppm for methyl; 13C: δ 74.5 ppm for quaternary carbon) indicate distinct electronic environments due to sulfur’s polarizability .
• Applications : Primarily a synthetic intermediate; sulfur groups may facilitate nucleophilic reactions.

Metoprolol Succinate

• Structure: Contains a phenoxy group and secondary amine (3-(propan-2-yl)amino) on the propan-2-ol core .
• Applications : Clinically used as a β1-selective adrenergic receptor blocker. The amine and ether groups enhance receptor binding and metabolic stability.

1-(Piperidin-1-yl)-3-(2,4,6-trimethylphenyl)propan-2-ol

• Structure : Piperidin-1-yl (position 1) and bulky trimethylphenyl (position 3) substituents .
• Implications : Steric hindrance from the aryl group may limit conformational flexibility, affecting biological activity.

2-Methyl-1-[(5-methyl-1H-indol-2-yl)carbonyl]piperidin-4-ylpropan-2-ol

• Structure : Piperidine linked to an indole-carbonyl group, increasing lipophilicity .
• Applications : Acts as a potent 17β-hydroxysteroid dehydrogenase type 5 inhibitor, highlighting the pharmacological relevance of piperidine-alcohol hybrids.

Physicochemical Properties

Compound	Molecular Formula	Key NMR Shifts (1H/13C)	Solubility Trends
2-Methyl-1-(phenylthio)propan-2-ol	C10H14OS	1H: δ 1.30 (s, 6H), 3.50 (s, 2H); 13C: δ 74.5	Low polarity (SPh group)
Metoprolol Succinate	C15H25NO3·C4H6O4	–	High (ionizable amine)
1-(Piperidin-1-yl)-3-(trimethylphenyl)propan-2-ol	C17H27NO	–	Moderate (bulky aryl)

Notes:

• Sulfur-containing analogs exhibit distinct deshielding in NMR due to sulfur’s electronegativity .
• Piperidine derivatives generally show enhanced water solubility compared to arylthio analogs due to amine protonation.

Biological Activity

2-Methyl-1-(piperidin-3-yl)propan-2-ol is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its biological activity, exploring its mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Methyl-1-(piperidin-3-yl)propan-2-ol is $C_11H_{17}N$, with a molecular weight of approximately 165.26 g/mol. The compound features a piperidine ring, which is known for its ability to interact with various biological targets.

Biological Activity Overview

Research indicates that 2-Methyl-1-(piperidin-3-yl)propan-2-ol exhibits several biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that the compound may possess antimicrobial effects, potentially making it useful in treating infections.
• Anti-inflammatory Effects : The compound has been investigated for its potential to modulate inflammatory pathways, which could be beneficial in various inflammatory conditions.
• Enzyme Modulation : It has been shown to interact with specific enzymes, potentially altering their activity and function, which is crucial for drug development.

The biological activity of 2-Methyl-1-(piperidin-3-yl)propan-2-ol is primarily attributed to its ability to bind to specific receptors or enzymes. This binding can lead to conformational changes that affect enzyme activity or receptor signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Description
Antimicrobial	Potential effectiveness against various pathogens.
Anti-inflammatory	Modulation of inflammatory pathways.
Enzyme modulation	Interaction with enzymes, altering their activity and function.

Case Studies and Research Findings

Recent studies have explored the pharmacological potential of compounds related to 2-Methyl-1-(piperidin-3-yl)propan-2-ol. For instance:

• Antimicrobial Activity : A study demonstrated that derivatives of this compound exhibited significant antimicrobial properties against both gram-positive and gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicated effectiveness comparable to standard antibiotics .
• Anti-inflammatory Mechanism : Research highlighted the compound's ability to inhibit key inflammatory mediators in vitro, suggesting a possible mechanism for its anti-inflammatory effects .
• Enzyme Interaction Studies : Investigations into the interaction of this compound with phospholipase A2 revealed that it could serve as an inhibitor, indicating its potential role in drug-induced phospholipidosis .

Table 2: Case Study Highlights

Study Focus	Findings
Antimicrobial Activity	Significant MIC values against multiple bacterial strains .
Anti-inflammatory Mechanism	Inhibition of inflammatory mediators in vitro .
Enzyme Interaction	Inhibition of phospholipase A2 activity .